Cas no 1993900-80-3 (2-hydroxy-5-methoxy-2-methylpentanoic acid)
2-hydroxy-5-methoxy-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-5-methoxy-2-methylpentanoic acid
- 1993900-80-3
- EN300-1824041
-
- Inchi: 1S/C7H14O4/c1-7(10,6(8)9)4-3-5-11-2/h10H,3-5H2,1-2H3,(H,8,9)
- InChI Key: YIPUQQBXAFIPJK-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)CCCOC
Computed Properties
- Exact Mass: 162.08920892g/mol
- Monoisotopic Mass: 162.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 66.8Ų
2-hydroxy-5-methoxy-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1824041-0.05g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-0.1g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-0.25g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-0.5g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-1.0g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1824041-2.5g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-5.0g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1824041-10.0g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1824041-1g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1824041-5g |
2-hydroxy-5-methoxy-2-methylpentanoic acid |
1993900-80-3 | 5g |
$2235.0 | 2023-09-19 |
2-hydroxy-5-methoxy-2-methylpentanoic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-hydroxy-5-methoxy-2-methylpentanoic acid
Professional Introduction to 2-hydroxy-5-methoxy-2-methylpentanoic acid (CAS No. 1993900-80-3)
2-hydroxy-5-methoxy-2-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1993900-80-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a hydroxyl group and a methoxy group on its pentanoic acid backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules and synthetic intermediates.
The structure of 2-hydroxy-5-methoxy-2-methylpentanoic acid consists of a five-carbon chain with functional groups strategically positioned to influence its reactivity and biological activity. The presence of both a hydroxyl (-OH) and a methoxy (-OCH₃) group introduces opportunities for diverse chemical modifications, enabling the synthesis of more complex derivatives. These modifications can be tailored to enhance specific pharmacological properties, making the compound a versatile tool in medicinal chemistry.
In recent years, there has been growing interest in the exploration of structurally diverse molecules for their potential therapeutic applications. The< strong>2-hydroxy-5-methoxy-2-methylpentanoic acid scaffold has garnered attention due to its ability to mimic natural products and bioactive compounds. Researchers have been investigating its role in the synthesis of novel drugs and agrochemicals, leveraging its unique chemical profile to develop molecules with improved efficacy and reduced toxicity.
One of the most compelling aspects of 2-hydroxy-5-methoxy-2-methylpentanoic acid is its potential as a precursor for more complex molecules. The hydroxyl and methoxy groups provide reactive sites for further functionalization, allowing chemists to design molecules with specific biological targets. For instance, derivatives of this compound have been explored as inhibitors of key enzymes involved in metabolic pathways, offering promising leads for the treatment of metabolic disorders.
The pharmaceutical industry has been particularly keen on exploring such compounds due to their potential to address unmet medical needs. The< strong>2-hydroxy-5-methoxy-2-methylpentanoic acid scaffold has been utilized in the development of molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary studies have shown that certain derivatives exhibit significant biological activity, paving the way for further investigation into their therapeutic potential.
Synthetic methodologies for preparing 2-hydroxy-5-methoxy-2-methylpentanoic acid have also seen considerable advancements. Modern synthetic techniques allow for the efficient construction of this molecule with high purity and yield. These methods often involve multi-step reactions that incorporate protective group strategies to ensure regioselective functionalization. The development of these synthetic routes has made it feasible to produce sufficient quantities of the compound for both laboratory research and industrial applications.
The role of computational chemistry in understanding the properties of 2-hydroxy-5-methoxy-2-methylpentanoic acid cannot be overstated. Advanced computational models have enabled researchers to predict the behavior of this molecule in various chemical environments, providing insights into its reactivity and interaction with biological targets. These predictions are crucial for guiding experimental efforts and optimizing synthetic strategies.
In conclusion, 2-hydroxy-5-methoxy-2-methylpentanoic acid (CAS No. 1993900-80-3) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.
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